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Compound of Interest

2-Methoxy-2"-
Compound Name: _
thiomethylbenzophenone

Cat. No.: B1614018

Disclaimer: Extensive searches for "2-Methoxy-2'-thiomethylbenzophenone" did not yield a
publicly documented CAS number or specific experimental data. This suggests the compound
may be novel, not widely studied, or referred to under a different nomenclature. This guide
presents available data on closely related and commercially available isomers, which may be of
interest to researchers in drug development.

This technical guide provides a summary of the available physicochemical data for two isomers
of methoxy-thiomethylbenzophenone: 2-Methoxy-4'-thiomethylbenzophenone and 3-Methoxy-
2'-thiomethylbenzophenone. The information is intended for researchers, scientists, and
professionals in drug development.

Molecular Structures and Identification

The core structure of these compounds is a benzophenone skeleton, featuring both a methoxy
and a thiomethyl substituent on the phenyl rings. The precise positioning of these groups is
critical to the molecule's chemical properties and potential biological activity.

Isomer 1: 2-Methoxy-4'-thiomethylbenzophenone
e CAS Number: 73242-08-7[1][2]

e Molecular Formula: C1sH1402S[1]
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e Molecular Weight: 258.34 g/mol [1]

e |[UPAC Name: (2-methoxyphenyl)(4-(methylthio)phenyl)methanone

Isomer 2: 3-Methoxy-2'-thiomethylbenzophenone

CAS Number: 750633-63-7[3]

Molecular Formula: C1sH12025[3]

Molecular Weight: 256.32 g/mol [3]

IUPAC Name: (3-methoxyphenyl)(2-(methylthio)phenyl)methanone

Quantitative Physicochemical Data

The following table summarizes the key computed and experimental properties for the
identified isomers to facilitate comparison.

Property 2-I-Vlethoxy-4'- 3-I-Vlethoxy-2'-
thiomethylbenzophenone thiomethylbenzophenone

CAS Number 73242-08-7[1][2] 750633-63-7[3]

Molecular Formula C15H14029[1] C15H12029[3]

Molecular Weight 258.34 g/mol [1] 256.32 g/mol [3]

Topological Polar Surface Area  51.6 A2 Data not available

LogP (calculated) 3.65 Data not available

Hydrogen Bond Donors 0 Data not available

Hydrogen Bond Acceptors 2 Data not available

Rotatable Bonds 4 Data not available

Experimental Protocols and Further Research
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Due to the absence of published experimental studies specifically detailing the synthesis or
biological evaluation of "2-Methoxy-2'-thiomethylbenzophenone," this guide cannot provide
detailed experimental protocols or signaling pathway diagrams for this specific molecule.

Researchers interested in this class of compounds could potentially adapt synthetic routes for
related benzophenone derivatives. A general approach might involve:

» Friedel-Crafts Acylation: Reacting a substituted benzoic acid (or its corresponding acyl
chloride) with a substituted benzene ring in the presence of a Lewis acid catalyst. For
example, reacting 2-methoxybenzoyl chloride with thioanisole.

o Nucleophilic Aromatic Substitution: Modifying a pre-existing benzophenone core to introduce
the methoxy and thiomethyl groups.

The logical workflow for investigating a novel compound like 2-Methoxy-2'-
thiomethylbenzophenone would be as follows:
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Caption: A generalized workflow for the synthesis, characterization, and initial biological
evaluation of a novel chemical entity.

Further research would be required to establish the specific biological activities and potential
signaling pathways affected by these molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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